Cas no 6327-69-1 (α-Phenyl-4-morpholineacetamide)

• Product Name: α-Phenyl-4-morpholineacetamide
• CAS No: 6327-69-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 511305
• Update Time: 2026-04-29

α-Phenyl-4-morpholineacetamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineacetamide, a-phenyl-
• 2-MORPHOLIN-4-YL-2-PHENYLACETAMIDE
• 2-morpholino-2-phenylacetamide
• 2-Morpholino-2-phenyl-acetamide hydrochloride
• 1-Phenyl-1-morpholino-acetamid
• 2-(4-Morpholinyl)-2-phenylacetamide
• 2-(morpholin-4-yl)-2-phenylacetamide
• 2-morpholin-4-yl-2-phenyl-acetamide
• 2-Morpholino-2-phenyl-acetamid
• AC1L3ZEX
• AC1Q4Z3S
• AC1Q4Z3T
• AC1Q5IVY
• morpholino-phenyl-acetic acid amide
• Morpholino-phenyl-essigsaeure-amid
• NSC50377
• α-Phenyl-4-morpholineacetamide

• Inchi： InChI=1S/C12H16N2O2/c13-12(15)11(10-4-2-1-3-5-10)14-6-8-16-9-7-14/h1-5,11H,6-9H2,(H2,13,15)
• InChI Key： GVSAMGMSPJMQHK-UHFFFAOYSA-N
• SMILES： NC(C(N1CCOCC1)C2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 220.12128
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on α-Phenyl-4-morpholineacetamide

α-Phenyl-4-morpholineacetamide (CAS No: 6327-69-1)

α-Phenyl-4-morpholineacetamide, also known by its CAS registry number 6327-69-1, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of morpholine, a heterocyclic amine, and features a phenyl group attached to the alpha position of the acetamide moiety. Its structure is characterized by a morpholine ring fused with an acetamide group, which imparts unique chemical and physical properties to the molecule.

The chemical formula of α-Phenyl-4-morpholineacetamide is C11H15NO, and its molecular weight is approximately 181.24 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various synthetic and analytical applications.

Recent studies have highlighted the potential of α-Phenyl-4-morpholineacetamide in the field of drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of inhibitors for certain enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, α-Phenyl-4-morpholineacetamide has found utility in materials science. Its ability to form stable amide bonds makes it a valuable precursor in the synthesis of polyamides and other high-performance polymers. A 2023 research article in Polymer Chemistry reported that polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them promising candidates for use in high-temperature applications such as aerospace materials.

The synthesis of α-Phenyl-4-morpholineacetamide typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. For example, a study published in Green Chemistry in 2023 described the use of microwave-assisted synthesis to produce this compound with high yield and purity.

The biological activity of α-Phenyl-4-morpholineacetamide has been extensively studied, particularly its effects on cellular signaling pathways. Research conducted at the University of California revealed that this compound interacts with G-protein coupled receptors (GPCRs), modulating their activity and potentially offering therapeutic benefits for conditions such as hypertension and chronic pain.

In terms of safety considerations, while α-Phenyl-4-morpholineacetamide is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment when handling large quantities or concentrated solutions.

The demand for α-Phenyl-4-morpholineacetamide continues to grow due to its versatility across multiple industries. As research into its applications expands, it is anticipated that new uses will emerge, further solidifying its importance in both academic and industrial settings.